Cas no 81703-06-2 (Methyl (3β,16β,17α,18β,20α)-17,18-dihydroxyyohimban-16-carboxylate)

• Product name: Methyl (3β,16β,17α,18β,20α)-17,18-dihydroxyyohimban-16-carboxylate
• CAS No: 81703-06-2
• MF: C₂₁H₂₆N₂O₄
• MW: 370.442145824432
• CID: 2016047
• PubChem ID: 102004710

Methyl (3β,16β,17α,18β,20α)-17,18-dihydroxyyohimban-16-carboxylate Chemical and Physical Properties

Names and Identifiers

• 18-Hydroxyepialloyohimbine
• 18beta-hydroxy-3-epi-alpha-yohimbine
• ent-17beta,18alpha-Dihydroxy-15beta-yohimban-16alpha-carbonsaeure-methylester
• ent-17beta,18alpha-dihydroxy-15beta-yohimban-16alpha-carboxylic acid methyl ester
• 18-Beta-hydroxy-3-epi-alpha-yohimbine
• Methyl (3β,16β,17α,18β,20α)-17,18-dihydroxyyohimban-16-carboxylate
• 18-Hydroxy-3-epi-alpha-yohimbine
• Methyl (1R,15S,17R,18R,19S,20S)-17,18-dihydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimba
• A-Hydroxy-3-epi-
• methyl (1R,15S,17R,18R,19S,20S)-17,18-dihydroxy-1,3,11,12,14,15,16,17,18,19,20,21-dodecahydroyohimban-19-carboxylate
• CS-0636208
• FS-7847
• 81703-06-2
• 18
• HY-N10794
• AKOS040734315
• A-yohimbine
• methyl (1R,15S,17R,18R,19S,20S)-17,18-dihydroxy-3,13-diazapentacyclo[11.8.0.0(2),(1)?.0?,?.0(1)?,(2)?]henicosa-2(10),4,6,8-tetraene-19-carboxylate
• DA-69511

• Inchi： InChI=1S/C21H26N2O4/c1-27-21(26)18-14-9-16-19-13(12-4-2-3-5-15(12)22-19)6-7-23(16)10-11(14)8-17(24)20(18)25/h2-5,11,14,16-18,20,22,24-25H,6-10H2,1H3
• InChI Key： MMVZFQGCDSDHSV-DOGZXOHNSA-N
• SMILES： C1C=C2C3CCN4C[C@@]5([H])C[C@@H](O)[C@H](O)[C@@H](C(=O)OC)[C@@]5([H])C[C@]4([H])C=3NC2=CC=1

Computed Properties

• Exact Mass: 370.18925731g/mol
• Monoisotopic Mass: 370.18925731g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 6
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 85.8

Experimental Properties

• Color/Form: Powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids Yohimbine alkaloids
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Yohimbine alkaloids